Cas no 1169748-83-7 (B-(4-ethoxy-3-pyridinyl)-Boronic acid)

• Product Name: B-(4-ethoxy-3-pyridinyl)-Boronic acid
• CAS No: 1169748-83-7
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• MDL: MFCD11656361
• CID: 1033770
• PubChem ID: 53485272
• Update Time: 2025-11-02

B-(4-ethoxy-3-pyridinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(4-ethoxy-3-pyridinyl)-Boronic acid
• (4-Ethoxypyridin-3-yl)boronic acid
• 4-ethoxypyridin-3-ylboronic acid
• 4-Ethoxypyridine-3-boronic acid
• 1169748-83-7
• J-515279
• AKOS016844693
• MB10030
• BS-14676
• MFCD11656361
• DTXSID60704471
• SCHEMBL5270638
• (4-Ethoxypyridin-3-yl)boronicacid
• CS-0174788
• DB-082550

• MDL： MFCD11656361
• Inchi： 1S/C7H10BNO3/c1-2-12-7-3-4-9-5-6(7)8(10)11/h3-5,10-11H,2H2,1H3
• InChI Key： ZQCMUCJVABSOMP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=CC=1B(O)O

Computed Properties

• Exact Mass: 167.07500
• Monoisotopic Mass: 167.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.58000
• LogP: -0.83990

Additional information on B-(4-ethoxy-3-pyridinyl)-Boronic acid

Comprehensive Guide to B-(4-ethoxy-3-pyridinyl)-Boronic Acid (CAS 1169748-83-7): Properties, Applications, and Market Insights

B-(4-ethoxy-3-pyridinyl)-Boronic Acid (CAS 1169748-83-7) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and material science research. This compound belongs to the class of heterocyclic boronic acids, which are widely used as building blocks in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of both the ethoxy group and pyridinyl moiety in its structure makes it a versatile intermediate for designing complex molecules.

The growing demand for B-(4-ethoxy-3-pyridinyl)-Boronic Acid is driven by its applications in drug discovery and development. Researchers are particularly interested in its potential as a key intermediate for creating novel kinase inhibitors and other therapeutic agents. Recent studies have explored its use in developing treatments for various conditions, aligning with current trends in personalized medicine and targeted drug delivery systems.

From a chemical perspective, B-(4-ethoxy-3-pyridinyl)-Boronic Acid exhibits unique properties that make it valuable for medicinal chemistry applications. The compound typically appears as a white to off-white crystalline powder with good stability under standard conditions. Its boronic acid functional group enables efficient cross-coupling reactions, while the pyridine ring contributes to its coordination properties and potential biological activity.

The synthesis of B-(4-ethoxy-3-pyridinyl)-Boronic Acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's shift toward green chemistry principles. These advancements address common search queries about sustainable synthesis methods and eco-friendly chemical production.

In the pharmaceutical sector, B-(4-ethoxy-3-pyridinyl)-Boronic Acid serves as a crucial building block for small molecule drugs. Its structural features make it particularly valuable for creating compounds with improved bioavailability and target specificity. Recent patent literature reveals its incorporation in experimental drugs targeting various therapeutic areas, responding to growing interest in next-generation therapeutics and precision medicine approaches.

The material science applications of B-(4-ethoxy-3-pyridinyl)-Boronic Acid are equally noteworthy. Researchers are investigating its use in developing advanced materials with specialized properties, including coordination polymers and functionalized surfaces. These applications align with current trends in nanotechnology and smart materials, addressing frequent searches about innovative material design and molecular engineering.

Quality control for B-(4-ethoxy-3-pyridinyl)-Boronic Acid involves rigorous analytical techniques to ensure purity and consistency. Standard characterization methods include HPLC analysis, NMR spectroscopy, and mass spectrometry. These quality assurance practices respond to industry concerns about chemical standardization and reproducible research, which are common topics in scientific discussions and searches.

The market for B-(4-ethoxy-3-pyridinyl)-Boronic Acid has shown steady growth, driven by increasing research activities in both academic and industrial settings. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for larger-scale applications. This availability pattern reflects the diverse needs of scientists working on everything from early-stage discovery to process development.

Storage and handling recommendations for B-(4-ethoxy-3-pyridinyl)-Boronic Acid emphasize standard laboratory safety practices. The compound should be kept in a cool, dry environment, protected from moisture to maintain stability. These guidelines address common queries about chemical storage best practices and laboratory safety protocols while ensuring compliance with standard operating procedures.

Future research directions for B-(4-ethoxy-3-pyridinyl)-Boronic Acid include exploring its potential in emerging areas such as bioconjugation chemistry and theragnostic applications. These developments respond to growing interest in multifunctional compounds that can serve both diagnostic and therapeutic purposes, a hot topic in current biomedical research discussions.

For researchers considering B-(4-ethoxy-3-pyridinyl)-Boronic Acid for their projects, it's important to consult recent literature and technical data sheets. The compound's versatility makes it suitable for various experimental designs, from medicinal chemistry optimization to material science innovations. This comprehensive overview addresses frequent search queries about chemical applications while providing valuable insights into this specialized boronic acid derivative.